Cas no 89023-07-4 (2-Propenoic acid, 3-[4-(octyloxy)phenyl]-, 4-nitrophenyl ester, (E)-)

• Product name: 2-Propenoic acid, 3-[4-(octyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• CAS No: 89023-07-4
• MF: C₂₃H₂₇NO₅
• MW: 397.46418
• CID: 615600
• PubChem ID: 71321521

2-Propenoic acid, 3-[4-(octyloxy)phenyl]-, 4-nitrophenyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(octyloxy)phenyl]-, 4-nitrophenyl ester, (E)-
• (4-nitrophenyl) 3-(4-octoxyphenyl)prop-2-enoate
• 4-Nitrophenyl 3-[4-(octyloxy)phenyl]prop-2-enoate
• 89023-07-4
• DTXSID40751327

• Inchi： InChI=1S/C23H27NO5/c1-2-3-4-5-6-7-18-28-21-13-8-19(9-14-21)10-17-23(25)29-22-15-11-20(12-16-22)24(26)27/h8-17H,2-7,18H2,1H3
• InChI Key： MFUKBFSBJWZIPV-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC1=CC=C(C=C1)C=CC(=O)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 397.18892296g/mol
• Monoisotopic Mass: 397.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 81.4Ų